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Compound of Interest

Compound Name: Ziresovir

Cat. No.: B611949 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides crucial safety protocols and logistical guidance for the handling and

disposal of Ziresovir, an investigational antiviral drug targeting the respiratory syncytial virus

(RSV). Given that a comprehensive Safety Data Sheet (SDS) is not publicly available for this

compound, a conservative approach based on established guidelines for handling potent

investigational pharmaceutical ingredients is mandated.

Compound Information
Ziresovir (also known as AK0529 and RO-0529) is an orally bioavailable RSV fusion inhibitor.

[1][2][3][4] As an investigational compound, its full toxicological profile is not yet determined.

Therefore, it must be handled with the assumption that it is a potent compound.

Property Value

Chemical Formula C22H25N5O3S

Molar Mass 439.53 g·mol−1[1]

CAS Number 1422500-60-4[2]

Physical Form Solid

Storage -20°C[2]
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Personal Protective Equipment (PPE)
The selection of appropriate PPE is critical to minimize exposure. The following table outlines

the recommended PPE for various laboratory operations involving Ziresovir. These

recommendations are based on a risk-assessed approach for handling compounds of unknown

toxicity.

Operation
Minimum PPE
Requirement

Enhanced Precautions (for
higher quantities or
potential for
aerosolization)

Handling Solid Compound

(Weighing, Aliquoting)

- Disposable, low-permeability

gown with tight-fitting cuffs-

Double-gloving with nitrile

gloves- Safety glasses with

side shields- Surgical N95

respirator

- Chemical-resistant apron

over gown- Face shield worn

over safety goggles- Use of a

ventilated balance enclosure

or fume hood

Preparing Solutions

- Disposable, low-permeability

gown with tight-fitting cuffs-

Double-gloving with nitrile

gloves- Safety goggles

- Chemical-resistant apron

over gown- Face shield worn

over safety goggles- Work

within a certified chemical

fume hood

In Vitro / In Vivo Dosing
- Lab coat- Nitrile gloves-

Safety glasses

- Disposable gown- Double-

gloving with nitrile gloves-

Safety goggles

Waste Disposal

- Disposable, low-permeability

gown- Heavy-duty nitrile or

butyl rubber gloves- Safety

goggles

- Chemical-resistant apron-

Face shield worn over safety

goggles

Operational Plan: Step-by-Step Handling
Procedures
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Adherence to a strict operational workflow is essential to ensure safety and maintain the

integrity of the research.

Receiving and Storage
Upon receipt, visually inspect the container for any damage or leaks.

Log the compound into the chemical inventory.

Store the container in a designated, labeled, and secure location at -20°C, separate from

incompatible materials.[2]

Handling and Preparation
Preparation: Before handling, ensure all necessary PPE is donned correctly. Prepare the

work area by covering surfaces with absorbent, disposable bench paper.

Weighing: For handling the solid form, a ventilated balance enclosure or a chemical fume

hood is strongly recommended to minimize inhalation exposure.

Dissolving: When preparing solutions, add the solvent to the solid Ziresovir slowly to avoid

splashing. Ziresovir is soluble in DMSO.[2]

Labeling: All containers with Ziresovir, whether in solid form or in solution, must be clearly

labeled with the compound name, concentration, solvent, date of preparation, and

appropriate hazard warnings.

Experimental Use
Follow all protocol-specific instructions for the use of Ziresovir in assays or animal studies.

Minimize the generation of aerosols.

After use, decontaminate all surfaces and equipment with an appropriate solvent (e.g., 70%

ethanol), followed by a general laboratory disinfectant.

Disposal Plan
All waste contaminated with Ziresovir must be treated as hazardous chemical waste.
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Waste Type Disposal Procedure

Solid Ziresovir

- Collect in a dedicated, sealed, and clearly

labeled hazardous waste container.- Do not mix

with other chemical waste unless compatibility is

confirmed.

Solutions containing Ziresovir

- Collect in a dedicated, sealed, and clearly

labeled hazardous liquid waste container.- The

solvent (e.g., DMSO) must be compatible with

the waste container material.

Contaminated Labware (e.g., pipette tips, tubes)
- Place in a dedicated, sealed, and clearly

labeled hazardous solid waste container.

Contaminated PPE

- Remove PPE in the designated doffing area.-

Place all disposable PPE into a dedicated,

sealed hazardous waste bag or container.

All hazardous waste must be disposed of through the institution's environmental health and

safety (EHS) office. Follow all local, state, and federal regulations for hazardous waste

disposal.
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Incident Procedure

Skin Contact

- Immediately remove contaminated clothing.-

Wash the affected area with copious amounts of

soap and water for at least 15 minutes.- Seek

medical attention.

Eye Contact

- Immediately flush eyes with a gentle, steady

stream of water for at least 15 minutes, holding

the eyelids open.- Seek immediate medical

attention.

Inhalation

- Move the affected person to fresh air.- If

breathing is difficult, administer oxygen.- Seek

immediate medical attention.

Ingestion

- Do NOT induce vomiting.- If the person is

conscious, rinse their mouth with water.- Seek

immediate medical attention.

Spill

- Evacuate the immediate area.- Alert others

and the laboratory supervisor.- Wearing

appropriate PPE, contain the spill with

absorbent material.- Collect the contaminated

material into a sealed hazardous waste

container.- Decontaminate the spill area.-

Report the spill to the EHS office.

Visualized Workflow for Handling Investigational
Compounds
The following diagram illustrates the logical workflow for the risk assessment and handling of

an investigational compound like Ziresovir.
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Caption: Workflow for handling Ziresovir.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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